Cas no 477190-30-0 ((Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477190-30-0
• Molecular Formula: C₁₈H₁₃ClN₄OS
• Molecular Weight: 368.840020895004
• CID: 5808998
• PubChem ID: 9689881

(Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Properties

Names and Identifiers

• (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(3-chlorophenyl)hydrazinylidene]-4-(3-methoxyphenyl)-
• AKOS024599305
• 477190-30-0
• (Z)-N-(3-chlorophenyl)-4-(3-methoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N'-(3-chlorophenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-2505
• (2Z)-N-(3-chloroanilino)-4-(3-methoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide

• InChIKey： XZUJSKKBPUNRSO-KQWNVCNZSA-N
• Inchi： 1S/C18H13ClN4OS/c1-24-15-7-2-4-12(8-15)17-11-25-18(21-17)16(10-20)23-22-14-6-3-5-13(19)9-14/h2-9,11,22H,1H3/b23-16-
• SMILES： S1C=C(C2=CC=CC(OC)=C2)N=C1/C(/C#N)=N\NC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 368.0498599g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 368.0498599g/mol
• Heavy Atom Count: 25
• Complexity: 523
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines